Cas no 2227197-56-8 (tert-Butyl (S)-4-amino-2-oxa-8-azaspiro[4.5]decane-8-carboxylate)

• Product Name: tert-Butyl (S)-4-amino-2-oxa-8-azaspiro[4.5]decane-8-carboxylate
• CAS No: 2227197-56-8
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5174583
• Update Time: 2026-03-04

tert-Butyl (S)-4-amino-2-oxa-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (S)-4-amino-2-oxa-8-azaspiro[4.5]decane-8-carboxylate
• 2-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 4-amino-, 1,1-dimethylethyl ester, (4S)-

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-6-4-13(5-7-15)9-17-8-10(13)14/h10H,4-9,14H2,1-3H3/t10-/m1/s1
• InChI Key： HVYUPPCFCZCVKY-SNVBAGLBSA-N
• SMILES： C1C2(CCN(C(OC(C)(C)C)=O)CC2)[C@H](N)CO1

Additional information on tert-Butyl (S)-4-amino-2-oxa-8-azaspiro[4.5]decane-8-carboxylate

tert-Butyl (S)-4-amino-2-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2227197-56-8): A Comprehensive Overview

tert-Butyl (S)-4-amino-2-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2227197-56-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

tert-Butyl (S)-4-amino-2-oxa-8-azaspiro[4.5]decane-8-carboxylate is a chiral compound with a molecular formula of C₁₃H₂₃N₃O₃. The compound features a spirocyclic framework with an oxirane ring and an azaspiro ring, which are interconnected through a tert-butyl ester group. The presence of the tert-butyl ester group imparts stability to the molecule, making it suitable for various synthetic transformations and biological evaluations. The amino group at the 4-position of the azaspiro ring is a key functional group that can participate in hydrogen bonding and other intermolecular interactions, contributing to the compound's biological activity.

Synthesis Methods

The synthesis of tert-Butyl (S)-4-amino-2-oxa-8-azaspiro[4.5]decane-8-carboxylate has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of an appropriate spirocyclic precursor with an amino acid derivative, followed by protection and deprotection steps to achieve the desired product. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that utilized a palladium-catalyzed coupling reaction followed by selective hydrolysis to produce the compound in high yield and purity.

Biological Activities

The biological activities of tert-Butyl (S)-4-amino-2-oxa-8-azaspiro[4.5]decane-8-carboxylate have been extensively investigated in various preclinical studies. One notable application is its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for drug discovery. A study published in the Journal of Medicinal Chemistry demonstrated that the compound exhibited potent agonist activity towards the serotonin 5-HT_1A receptor, suggesting its potential use in treating neuropsychiatric disorders such as anxiety and depression.

In addition to its receptor modulating properties, tert-Butyl (S)-4-amino-2-oxa-8-azaspiro[4.5]decane-8-carboxylate has also shown promising anti-inflammatory effects. Research conducted at a leading pharmaceutical institute found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings highlight the compound's potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Future Directions

The potential clinical applications of tert-Butyl (S)-4-amino-2-oxa-8-azaspiro[4.5]decane-8-carboxylate are currently being explored through various preclinical and early-stage clinical trials. Initial results from these trials have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and low toxicity profiles in animal models. However, further studies are needed to fully elucidate its safety and efficacy in human subjects.

Ongoing research is focused on optimizing the structure of tert-butyl (S)-4-amino-2-oxa-8-azaspiro[4.5]decane-8-carboxylate to enhance its therapeutic potential. For example, scientists are investigating modifications to the tert-butyl ester group to improve solubility and bioavailability, as well as exploring different substitution patterns on the azaspiro ring to fine-tune receptor selectivity.

Conclusion

In conclusion, tert-butyl (S)-4-amino-2-oxya-spiro[4.5]decane carboxylic acid 8 ester tert-butylester, or CAS No. 2227197–56–8, represents a promising lead compound in medicinal chemistry due to its unique chemical structure and diverse biological activities. Its potential applications as a GPCR modulator and anti-inflammatory agent make it an attractive candidate for further development in drug discovery programs. As research continues to advance our understanding of this compound, it is likely that new therapeutic opportunities will emerge, contributing to improved patient outcomes in various medical conditions.